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Compound of Interest

Compound Name:
3,3-Dimethyl-tetrahydro-pyran-2-

one

Cat. No.: B1296294 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3,3-Dimethyl-tetrahydro-pyran-2-one, a

heterocyclic compound with significant potential in organic synthesis and medicinal chemistry.

This document delves into its nomenclature, physicochemical properties, synthesis,

spectroscopic characterization, reactivity, and applications, offering a valuable resource for

professionals in the field.

Nomenclature and Structure
The unambiguous identification of a chemical entity is paramount for scientific discourse. The

compound of interest is systematically named according to the International Union of Pure and

Applied Chemistry (IUPAC) nomenclature.

IUPAC Name: 3,3-Dimethyl-tetrahydro-pyran-2-one[1]

Synonyms:

3,3-dimethyloxan-2-one[2]

3,3-dimethyl-δ-valerolactone

CAS Registry Number: 4830-05-1[1][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1296294?utm_src=pdf-interest
https://www.benchchem.com/product/b1296294?utm_src=pdf-body
https://www.benchchem.com/product/b1296294?utm_src=pdf-body
https://www.chemsynthesis.com/base/chemical-structure-2895.html
https://pubchemlite.lcsb.uni.lu/e/compound/281856
https://www.chemsynthesis.com/base/chemical-structure-2895.html
https://www.scbt.com/p/3-3-dimethyl-tetrahydro-pyran-2-one-4830-05-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Formula: C₇H₁₂O₂[1][3]

Molecular Weight: 128.17 g/mol [1][3]

The structure of 3,3-Dimethyl-tetrahydro-pyran-2-one consists of a six-membered

tetrahydropyran ring with a ketone group at the 2-position, forming a δ-lactone. Two methyl

groups are substituted at the 3-position.

Caption: Molecular structure of 3,3-Dimethyl-tetrahydro-pyran-2-one.

Physicochemical Properties
Understanding the physical and chemical properties of a compound is crucial for its handling,

application, and the design of synthetic routes.

Property Value Source

Molecular Formula C₇H₁₂O₂ [1][3]

Molecular Weight 128.17 g/mol [1][3]

CAS Number 4830-05-1 [1][3]

Boiling Point 54 °C at 0.2 mmHg [4]

Appearance Colorless liquid [4]

Synthesis
The synthesis of 3,3-Dimethyl-tetrahydro-pyran-2-one can be achieved through various

synthetic routes. Two detailed protocols are presented below.

Synthesis from 3-Methyltetrahydro-2H-pyran-2-one
This method involves the methylation of 3-methyltetrahydro-2H-pyran-2-one using a strong

base and an alkylating agent.

Experimental Protocol:
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A solution of lithium diisopropylamide (LDA) (54 mmol) in tetrahydrofuran (THF) (50 ml) is

cooled to -78 °C.

3-Methyltetrahydro-2H-pyran-2-one (5.6 g, 49.0 mmol) is slowly added to the LDA solution,

ensuring the internal temperature does not exceed -65 °C.[4]

The reaction mixture is stirred for an additional 30 minutes at -78 °C.

Methyl iodide (CH₃I) (10.4 g, 73.5 mmol) is added at a rate that maintains the internal

temperature at -45 °C.[4]

After stirring at -45 °C for an additional hour, the reaction is allowed to warm to -30 °C.

The reaction is quenched by the dropwise addition of 10% aqueous HCl (21 ml).[4]

The resulting mixture is poured into diethyl ether (300 ml).

The ether layer is washed sequentially with saturated brine (50 ml), saturated sodium

bicarbonate solution (20 ml), and saturated brine (2 x 25 ml).[4]

The organic layer is dried over magnesium sulfate (MgSO₄), filtered, and concentrated under

reduced pressure.

The crude product is purified by distillation (54 °C at 0.2 mmHg) to yield 3,3-Dimethyl-
tetrahydro-pyran-2-one as a colorless liquid.[4]
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Synthesis Pathway

3-Methyltetrahydro-
2H-pyran-2-one

1. LDA, THF, -78 °C
2. CH₃I, -45 °C

Methylation 3,3-Dimethyl-tetrahydro-
pyran-2-one

Potential Applications

3,3-Dimethyl-tetrahydro-
pyran-2-one

Polymer Synthesis

Ring-Opening
Polymerization

Synthesis of Bioactive Molecules

Functional Group
Transformation

Chiral Building Block

Asymmetric Synthesis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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